3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10ClFN4S
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10ClFN4S/c17-12-6-4-10(5-7-12)8-14-19-20-16-22(14)21-15(23-16)11-2-1-3-13(18)9-11/h1-7,9H,8H2
• InChI Key: BXLPDHVMMRZSRY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl

Description

3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of triazolo-thiadiazole derivatives and has been shown to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is complex and not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of protein kinases, which are involved in various signaling pathways.
Biochemical and Physiological Effects:
3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Specifically, this compound has been shown to inhibit the activity of COX-2, an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of protein kinases, which are involved in various signaling pathways.

Advantages and Limitations for Lab Experiments

3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments. One advantage is that it exhibits a wide range of biochemical and physiological effects, making it a versatile compound for scientific research. Another advantage is that it has been extensively studied, with many studies demonstrating its potential applications in various fields. However, one limitation is that it can be difficult and time-consuming to synthesize, which may limit its use in certain experiments. Additionally, its mechanism of action is complex and not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to investigate its potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate its potential applications in the treatment of cancer, particularly in combination with other anti-cancer drugs. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or limitations. Overall, 3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for scientific research, with many potential applications in various fields.

Synthesis Methods

The synthesis of 3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 3-fluorobenzaldehyde with thiosemicarbazide to form 3-fluorophenyl-1,3-thiazolidin-4-one. This intermediate is then reacted with 4-chlorobenzyl chloride to form 3-(4-chlorobenzyl)-6-(3-fluorophenyl)-1,3-thiazolo[3,4-b][1,3,4]thiadiazole. The final step involves the cyclization of this intermediate to form the target compound, 3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(4-Chlorobenzyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a wide range of biochemical and physiological effects and has been used in various studies to investigate the underlying mechanisms of various diseases. Specifically, this compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.